Cas no 7403-47-6 (2-Naphthalenesulfonicacid, 1-(1-methylethyl)-, sodium salt (1:1))

• Product Name: 2-Naphthalenesulfonicacid, 1-(1-methylethyl)-, sodium salt (1:1)
• CAS No: 7403-47-6
• MF: C₁₃H₁₄NaO₃S
• MW: 273.303233623505
• CID: 575924
• PubChem ID: 54603085
• Update Time: 2025-04-19

2-Naphthalenesulfonicacid, 1-(1-methylethyl)-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid, 1-(1-methylethyl)-, sodium salt (1:1)
• sodium,1-propan-2-ylnaphthalene-2-sulfonic acid
• NSC37103
• NSC-37103
• 7403-47-6
• 2-Naphthalenesulfonic acid, 1-(1-methylethyl)-, sodium salt

• Inchi： 1S/C13H14O3S.Na/c1-9(2)13-11-6-4-3-5-10(11)7-8-12(13)17(14,15)16;/h3-9H,1-2H3,(H,14,15,16);/q;+1
• InChI Key： TZEKFRKNCCHHKG-UHFFFAOYSA-N
• SMILES： S(C1=CC=C2C=CC=CC2=C1C(C)C)(=O)(=O)O.[Na+]

Computed Properties

• Exact Mass: 250.06642
• Monoisotopic Mass: 273.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8A^2

Experimental Properties

• Density: 1.274
• Refractive Index: 1.614
• PSA: 54.37
• LogP: 4.29070